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Compound of Interest

Compound Name: 4'-Chloro-3'-nitroacetophenone
CAS No.: 5465-65-6
Cat. No.: B186962
Get Quote
. J

This document provides essential, procedural guidance for the safe handling and disposal of
4'-Chloro-3'-nitroacetophenone (CAS No. 5465-65-6). As a key intermediate in the synthesis
of pharmaceuticals, agrochemicals, and dyes, its presence in research and development
laboratories is common.[1] Adherence to the protocols outlined herein is critical for ensuring
personnel safety, maintaining regulatory compliance, and protecting the environment. This
guide is designed for researchers, scientists, and drug development professionals who handle
this compound.

Core Hazard Profile and Chemical Properties

A foundational understanding of a chemical's hazards is non-negotiable for its safe
management. 4'-Chloro-3'-nitroacetophenone is a solid crystalline powder that presents
multiple health and environmental risks.[1] Its physical and hazardous properties are
summarized below.

Table 1: Key Physical and Chemical Data
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Property Value Source
CAS Number 5465-65-6 [2][31[4]
Molecular Formula CsHeCINOs [21[4]
Molecular Weight 199.59 g/mol [31[4]
Appearance Tan crystalline powder [1]

| Melting Point | 94-101 °C [[1][3] |

Table 2: GHS Hazard Classification

Hazard Class GHS Category Hazard Statement
] . o H315: Causes skin
Skin Corrosion/Irritation Category 2 L
irritation
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory)

H335: May cause respiratory
irritation

| Hazardous to the Aquatic Environment | Acute Category 2 / Chronic Category 2 | H401/H411.:

Toxic to aquatic life, with long-lasting effects |

Source:[2][3][4]

The combination of being a skin, eye, and respiratory irritant, coupled with its aquatic toxicity,

dictates that this compound must be handled with stringent engineering controls and

appropriate Personal Protective Equipment (PPE).[2][4] Its classification as a halogenated and

nitrated aromatic compound also places it in a specific chemical waste category that requires

careful segregation.[5]

Pre-Disposal Safety: Engineering Controls & PPE
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Before any disposal procedure begins, ensuring the safety of laboratory personnel is the

primary objective. This is achieved through a combination of engineering controls and

mandatory PPE.

Engineering Controls: All handling of 4'-Chloro-3'-nitroacetophenone, especially when

transferring or weighing the solid, must be conducted within a certified chemical fume hood.[2]

This prevents the inhalation of airborne particles that can cause respiratory irritation.[2][4] An

emergency eyewash station and safety shower must be immediately accessible in the work

area.[2]

Personal Protective Equipment (PPE): The selection of PPE is directly informed by the hazard

profile. The following table outlines the minimum required PPE for handling this compound.

Table 3: Required Personal Protective Equipment (PPE)

Protection Type

Hand Protection

Specification

Chemical-resistant nitrile
or neoprene gloves.[6]

Rationale

Protects against skin
irritation (H315) as
specified in the
compound's safety profile.

[21[31[4]

Eye & Face Protection

Chemical safety goggles
meeting ANSI Z87.1 or EN166
standards. A face shield is
recommended if there is a
splash risk.[2][7][8]

Prevents solid particles or
solutions from causing serious
eye irritation (H319).[2][3][4]

Skin & Body Protection

A fully buttoned, long-sleeved

laboratory coat.

Provides a barrier against

accidental skin contact.

| Respiratory Protection | An N95-rated dust mask or a respirator is required if handling outside
of a fume hood or if dust generation is unavoidable.[2][3] | Mitigates the risk of respiratory tract
irritation (H335).[2][3][4] |

Step-by-Step Disposal Protocol
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The proper disposal of 4'-Chloro-3'-nitroacetophenone is a multi-step process that requires
diligence and adherence to institutional and regulatory guidelines. Under no circumstances
should this chemical be disposed of down the drain or in regular trash.[6][9]

Step 1: Waste Classification and Segregation

« |dentify as Hazardous Waste: 4'-Chloro-3'-nitroacetophenone is a halogenated organic
solid waste.[5]

e Segregate Waste Streams: It is imperative to keep halogenated waste separate from non-
halogenated organic waste and aqueous waste streams.[5][10] Co-mingling can complicate
the final disposal process and significantly increase costs. Use a dedicated, properly labeled
waste container.

Step 2: Containerization

o Select a Compatible Container: Use a high-density polyethylene (HDPE) or other chemically
compatible container with a secure, leak-proof screw cap.[9] The container must be in good
condition.[11]

o Labeling: The moment the first quantity of waste is added, the container must be labeled.
The label must include:

[¢]

The words "Hazardous Waste".

[¢]

The full chemical name: "4'-Chloro-3'-nitroacetophenone”.

[e]

The associated hazards (e.g., "Irritant,” "Toxic to Aquatic Life").

The accumulation start date.

o

Step 3: Management of Contaminated Materials

o Any materials that come into direct contact with 4'-Chloro-3'-nitroacetophenone are also
considered hazardous waste.

o This includes used gloves, weighing papers, disposable lab coats, and absorbent materials
from spill cleanups.
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e Place these items in a sealed, labeled bag and then into the designated solid hazardous
waste container.[6]

Step 4: On-Site Storage Pending Disposal

» Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA).[10][12]

e This area must be secure, well-ventilated, and segregated from incompatible materials such
as strong acids, bases, and oxidizing agents.[2][12]

o Keep the container closed at all times, except when adding waste.[10][11]
Step 5: Final Disposal

e Engage a Professional Service: The only acceptable and safe method for the final disposal
of this compound is through a licensed professional hazardous waste disposal service.[12]
[13]

« Incineration: The recommended disposal technology is high-temperature incineration in a
facility equipped with an afterburner and a flue gas scrubber.[2][12][13]

o Causality: The presence of chlorine and nitrogen in the molecule necessitates this
advanced treatment. During combustion, these elements can form hazardous byproducts
like hydrogen chloride (HCI) and nitrogen oxides (NOXx).[2] A scrubber is essential to
neutralize these acidic and toxic gases before they are released into the atmosphere,
ensuring environmental protection.

Emergency Procedures for Spills & Exposure
Accidents require immediate and correct responses to mitigate harm.
o Large Spill (Outside Fume Hood):

o Evacuate all non-essential personnel from the immediate area.[2]

o Alert your institution's Environmental Health & Safety (EH&S) department and follow their
specific instructions.
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o Prevent the spilled material from entering drains or waterways.[2]

o Small Spill (Inside Fume Hood):

[e]

Ensure appropriate PPE is worn.

o

Cover the spill with an inert absorbent material like vermiculite, sand, or earth.[6]

[¢]

Carefully sweep or scoop the material into the designated hazardous waste container.
Avoid creating dust.[2][6]

[¢]

Decontaminate the spill area with a suitable solvent, followed by soap and water. Collect
all cleaning materials as hazardous waste.[6]

e Personal Exposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at
least 15 minutes. Seek medical attention.[2]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids. Remove contact lenses if present and easy to
do. Seek immediate medical attention.[2][14]

o Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[2][14]

Disposal Decision Workflow

The following diagram illustrates the logical flow for the proper management and disposal of 4'-
Chloro-3'-nitroacetophenone waste.
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Waste Generated
(4'-Chloro-3'-nitroacetophenone
or contaminated material)

'

Classify as
'Hazardous Halogenated
Organic Waste'

Segregate from
other waste streams
(non-halogenated, aqueous)

Place in Compatible,
Sealed HDPE Container

Label Container:
'Hazardous Waste'
+ Chemical Name + Hazards

Store in Designated
Satellite Accumulation Area

Contact Licensed
Hazardous Waste Service

Final Disposal:
High-Temp Incineration
with Scrubber

Click to download full resolution via product page

Caption: Decision workflow for the disposal of 4'-Chloro-3'-nitroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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